Cas no 496841-89-5 (6-Benzothiazolemethanamine,2-amino-(9CI))

• Product Name: 6-Benzothiazolemethanamine,2-amino-(9CI)
• CAS No: 496841-89-5
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 1021841
• PubChem ID: 45077015
• Update Time: 2025-04-20

6-Benzothiazolemethanamine,2-amino-(9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Benzothiazolemethanamine,2-amino-(9CI)
• 6-(Aminomethyl)-1,3-benzothiazol-2-amine
• 496841-89-5
• 2-Amino-6-(aminomethyl)benzothiazole
• AKOS014316227
• SCHEMBL3113690
• A903023
• 6-(aminomethyl)benzo[d]thiazol-2-amine

• MDL： MFCD18374953
• Inchi： 1S/C8H9N3S/c9-4-5-1-2-6-7(3-5)12-8(10)11-6/h1-3H,4,9H2,(H2,10,11)
• InChI Key： VSSMEYORQAJPBM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC(CN)=CC1=2

Computed Properties

• Exact Mass: 179.05171847g/mol
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.2Ų